2-(4-(4-fluorophenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)-N-(2-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: 2-[4-(4-fluorophenyl)-2,3-dioxopyrazin-1-yl]-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C19H13F4N3O3/c20-12-5-7-13(8-6-12)26-10-9-25(17(28)18(26)29)11-16(27)24-15-4-2-1-3-14(15)19(21,22)23/h1-10H,11H2,(H,24,27)
• InChI Key: WVEBAXHOXWMVLG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(F)(F)F)NC(=O)CN2C=CN(C(=O)C2=O)C3=CC=C(C=C3)F
• Molecular Formula: C19H13F4N3O3
• Molecular Weight: 407.3 g/mol

Description

This compound is a complex organic molecule with multiple functional groups, including a pyrazine ring (a six-membered ring with two nitrogen atoms), an acetamide group (a carboxylic acid derivative), and several fluorophenyl groups (benzene rings with fluorine atoms attached). These functional groups suggest that the compound could have interesting chemical properties and potential applications in various fields.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the pyrazine ring might be formed through a condensation reaction, while the fluorophenyl groups could be introduced through electrophilic aromatic substitution.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and aromatic rings. These groups would likely contribute to the overall stability of the molecule and could also influence its reactivity.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. For example, the acetamide group might be susceptible to hydrolysis, while the fluorophenyl groups could potentially undergo further substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of fluorine atoms could increase its stability and make it more resistant to degradation. The compound’s solubility, melting point, and boiling point would also depend on its specific structure.

Scientific Research Applications

Polymer Chemistry and Materials Science

• Fluorinated Polyimides : Researchers have synthesized novel fluorinated polyimides using this compound as a key monomer. These polyimides exhibit organosolubility, light color, and excellent thermal stability. .

Organic Electronics and Photovoltaics

• Conjugated Polymers : The trifluoromethyl-substituted phenyl group in this compound can be incorporated into conjugated polymers. .

Catalysis and Organic Synthesis

• Boronic Acid Catalysts : The ortho-substituent on the trifluoromethylphenylboronic acid moiety enhances its catalytic activity. .

Future Directions

The potential applications and future directions for this compound would depend on its specific properties and effects. It could potentially be of interest in fields such as medicinal chemistry, materials science, or environmental science.